Cas no 578008-03-4 (3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic acid)

• Product Name: 3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic acid
• CAS No: 578008-03-4
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• MDL: MFCD08444853
• CID: 4046442
• PubChem ID: 16228290
• Update Time: 2025-06-15

3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[5-[4-(aminocarbonyl)phenyl]-2-furanyl]-
• 3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic acid
• 3-[5-(4-Carbamoylphenyl)furan-2-yl]prop-2-enoic acid
• 3-[5-(4-Carbamoylphenyl)furan-2-yl]prop-2-enoicacid
• (2E)-3-[5-[4-(Aminocarbonyl)phenyl]-2-furyl]acrylic acid
• EN300-86744
• (2E)-3-{5-[4-(aminocarbonyl)phenyl]-2-furyl}acrylic acid
• 578008-03-4
• (E)-3-(5-(4-carbamoylphenyl)furan-2-yl)acrylic acid
• (2E)-3-[5-(4-carbamoylphenyl)furan-2-yl]prop-2-enoic acid

• MDL： MFCD08444853
• Inchi： 1S/C14H11NO4/c15-14(18)10-3-1-9(2-4-10)12-7-5-11(19-12)6-8-13(16)17/h1-8H,(H2,15,18)(H,16,17)
• InChI Key： RUFZWWCBSOTUFE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=C(C2=CC=C(C(N)=O)C=C2)O1

Computed Properties

• Exact Mass: 257.06880783Da
• Monoisotopic Mass: 257.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.5Ų

Additional information on 3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic acid

Introduction to 3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic Acid (CAS No. 578008-03-4)

3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic acid, identified by its CAS number 578008-03-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The structural complexity of 3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic acid arises from its combination of a furan ring, a propenoic acid moiety, and a 4-carbamoylphenyl group. This arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for its functionalization and interaction with biological targets. The presence of the carbamoyl group on the phenyl ring enhances its potential as a bioactive molecule, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in furan-based compounds due to their versatile biological activities. Furan derivatives have been explored for their roles in antimicrobial, anti-inflammatory, and anticancer applications. The specific configuration of 3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic acid positions it as a promising scaffold for drug discovery. Its ability to engage with various biological pathways makes it an attractive molecule for researchers seeking to develop innovative treatments.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex molecules. The propenoic acid functional group provides a site for further chemical modification, allowing researchers to tailor the compound's properties for specific applications. This flexibility is particularly valuable in medicinal chemistry, where precise molecular design is often required to achieve desired pharmacological effects.

The synthesis of 3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic acid presents both challenges and opportunities. The synthesis must be carefully orchestrated to ensure high yield and purity, which are critical for subsequent biological testing. Advances in synthetic methodologies have enabled more efficient production of such complex molecules, making their study more feasible than ever before.

In the realm of biomedical research, the compound has shown promise in preliminary studies. Its interaction with biological targets has been explored using computational modeling and experimental techniques. These studies have revealed potential mechanisms by which the molecule might exert its effects, providing insights into its therapeutic potential. For instance, its ability to modulate enzyme activity or interact with cellular receptors could be exploited for therapeutic benefits.

The development of new drugs often involves a multi-step process that includes identification of lead compounds, optimization of their properties, and rigorous testing for efficacy and safety. 3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic acid represents an early stage candidate that holds significant promise but requires further investigation before it can be considered for clinical use. However, its unique structural features make it a compelling subject for ongoing research.

The role of computational chemistry in studying such compounds cannot be overstated. Advanced modeling techniques allow researchers to predict how molecules will behave in different environments and how they might interact with biological systems. These predictions can guide experimental efforts and help identify promising derivatives of 3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic acid. By combining experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

The future prospects for this compound are bright, given its unique structure and potential applications. As research continues, new derivatives and analogs may be developed that enhance its therapeutic properties or expand its range of uses. The scientific community remains hopeful that compounds like 3-5-(4-carbamoylphenyl)furan-2-ylprop-2-enoic acid will contribute to the development of novel treatments for various diseases.

In conclusion, CAS No. 578008-03-4, corresponding to 3-pharmaceutical significance lies in their potential as scaffolds for drug discovery and their ability to interact with biological targets in meaningful ways. The unique structural features of this compound make it a valuable asset in the ongoing quest to develop new therapeutic agents.